1-(3-methoxyphenyl)-5-oxo-N-(2-(thiophen-3-yl)ethyl)pyrrolidine-3-carboxamide

• IUPAC Name: 1-(3-methoxyphenyl)-5-oxo-N-(2-thiophen-3-ylethyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H20N2O3S/c1-23-16-4-2-3-15(10-16)20-11-14(9-17(20)21)18(22)19-7-5-13-6-8-24-12-13/h2-4,6,8,10,12,14H,5,7,9,11H2,1H3,(H,19,22)
• InChI Key: LWFNHWZBYCOLGA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CC(CC2=O)C(=O)NCCC3=CSC=C3
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

1-(3-methoxyphenyl)-5-oxo-N-(2-(thiophen-3-yl)ethyl)pyrrolidine-3-carboxamide, also known as MT-45, is a synthetic opioid analgesic that was first synthesized in the 1970s. It is structurally similar to other opioids such as fentanyl and methadone, but its potency and pharmacological effects are not well understood. MT-45 has been classified as a Schedule I controlled substance in the United States and is not approved for medical use.

Scientific Research Applications

X-ray Powder Diffraction and Synthesis Applications

The compound "1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester" is significant in the synthesis of anticoagulants like apixaban. X-ray powder diffraction data for this compound highlight its importance in understanding the crystallographic aspects crucial for the synthesis of pharmacologically active molecules (Qing Wang et al., 2017).

Heterocyclic Compound Synthesis for Anti-inflammatory and Analgesic Applications

Novel benzodifuranyl derivatives, including various heterocyclic compounds such as triazines, oxadiazepines, and thiazolopyrimidines, have been synthesized from visnaginone and khellinone, exhibiting anti-inflammatory and analgesic activities. These compounds were evaluated as cyclooxygenase inhibitors, showing significant potential for therapeutic applications (A. Abu‐Hashem et al., 2020).

Crystal Structure and Molecular Conformation Studies

The crystal structure and molecular conformation of "1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide" were studied, which was synthesized and evaluated as a potential antineoplastic agent. These studies are critical for understanding the bioactive conformation and designing molecules with enhanced biological activities (Surajit Banerjee et al., 2002).

Synthesis and Biological Activity Evaluation

Research on various synthetic methodologies has led to the creation of novel compounds with potential pharmacological activities. For instance, the synthesis of new 1H-1-pyrrolylcarboxamides of pharmacological interest through acylation of carboxamide enolates and their subsequent evaluations for various biological activities demonstrates the continuous search for therapeutic agents (A. Bijev et al., 2003).

Bioinorganic Chemistry Applications

The study of Co(II) complexes with Schiff bases derived from thiophene-2-glyoxal reveals their bioinorganic relevance, showcasing the interdisciplinary nature of research applications involving organometallic chemistry and biological systems (P. Singh et al., 2009).